15-(Acetyloxy)kaur-16-en-18-oic acid
15-(Acetyloxy)kaur-16-en-18-oic acid
Brand Name:
Vulcanchem
CAS No.:
6619-97-2
VCID:
VC0192686
InChI:
InChI=1S/C22H32O4/c1-13-15-6-7-17-20(3)9-5-10-21(4,19(24)25)16(20)8-11-22(17,12-15)18(13)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)/t15?,16-,17-,18+,20?,21?,22?/m0/s1
SMILES:
CC(=O)OC1C(=C)C2CCC3C1(C2)CCC4C3(CCCC4(C)C(=O)O)C
Molecular Formula:
C22H32O4
Molecular Weight:
360.5 g/mol
15-(Acetyloxy)kaur-16-en-18-oic acid
CAS No.: 6619-97-2
Natural Products
VCID: VC0192686
Molecular Formula: C22H32O4
Molecular Weight: 360.5 g/mol
CAS No. | 6619-97-2 |
---|---|
Product Name | 15-(Acetyloxy)kaur-16-en-18-oic acid |
Molecular Formula | C22H32O4 |
Molecular Weight | 360.5 g/mol |
IUPAC Name | (4S,10S,15R)-15-acetyloxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
Standard InChI | InChI=1S/C22H32O4/c1-13-15-6-7-17-20(3)9-5-10-21(4,19(24)25)16(20)8-11-22(17,12-15)18(13)26-14(2)23/h15-18H,1,5-12H2,2-4H3,(H,24,25)/t15?,16-,17-,18+,20?,21?,22?/m0/s1 |
Standard InChIKey | AQBQBBLJTDSVLC-LLQRNYNASA-N |
Isomeric SMILES | CC(=O)O[C@@H]1C(=C)C2CC[C@@H]3C1(C2)CC[C@H]4C3(CCCC4(C)C(=O)O)C |
SMILES | CC(=O)OC1C(=C)C2CCC3C1(C2)CCC4C3(CCCC4(C)C(=O)O)C |
Canonical SMILES | CC(=O)OC1C(=C)C2CCC3C1(C2)CCC4C3(CCCC4(C)C(=O)O)C |
Synonyms | 15-acetoxykaur-16-en-18-oic acid xylopic acid |
PubChem Compound | 354614 |
Last Modified | Nov 11 2021 |
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